(1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-10-6-4-9(5-7-10)11-8-12(11)13(17)18/h9-12H,4-8H2,1-3H3,(H,16,19)(H,17,18)/t9?,10?,11-,12+/m0/s1
• InChI Key: QMTXJASSBANVDA-MMVSWEMESA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)C2CC2C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)[C@@H]2C[C@H]2C(=O)O
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol

Description

(1R,2S)-2-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclohexyl]cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Structural Analysis

• Reactivity and Formation of Derivatives : The compound has been involved in reactions leading to the formation of various derivatives. For instance, 1H-pyrazole-3-carboxylic acid was transformed into corresponding 1H-pyrazole-3-carboxamides and -3-carboxylate derivatives, showcasing the compound's reactivity in producing structurally diverse molecules. The structures of these new compounds were confirmed using spectroscopic data and elemental analyses (Yıldırım et al., 2005).

• Enantioselective Synthesis : The compound's cyclopropane ring was crucial in the Lewis acid-catalyzed ring-opening with amine nucleophiles, maintaining enantiomeric purity and serving as a key step in the enantioselective synthesis of complex molecules like dual serotonin/norepinephrine reuptake inhibitors (Lifchits & Charette, 2008).

• Synthesis of Cyclopropyl-Containing Amino Acids : The compound served as a precursor in the synthesis of cyclopropyl-containing amino acids, demonstrating its versatility in generating bioactive molecules. The reactions included Michael additions and Diels–Alder reactions, both leading to new cyclopropyl-containing amino acids in protected form. This showcased the potential applications in designing peptidomimetics and complex organic molecules (Limbach et al., 2009).